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Executive Summary

Super-TDU 1-31 is a synthetic, chimeric peptidomimetic designed to potently inhibit the
oncogenic YAP-TEAD protein-protein interaction (PPI).[1] Unlike native VGLL4, which relies
solely on TDU domains to compete for the TEAD hydrophobic pocket (Interface 2), Super-TDU
1-31 is engineered as a bivalent inhibitor. It fuses the critical a-helical motif of the VGLL4 TDU
domain with the high-affinity

-loop sequence of YAP, linked by a flexible glycine-serine spacer. This "dual-warhead" design
allows it to simultaneously occupy both Interface 2 and Interface 3 on the TEAD surface,
yielding superior affinity and displacement efficacy compared to native VGLL4 or isolated YAP
peptides.

Structural Anatomy of Super-TDU 1-31

The peptide consists of 31 amino acids with the sequence:
SVDDHFAKSLGDTWLQIGGSGNPKTANVPQT[1][2]
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The structure is functionally segmented into four distinct modules, each serving a critical
pharmacological role:

Table 1: Domain Architecture & Function
Target
Segment Residues Sequence Structural Role Interface
(TEAD)
VGLL4 TDU Interface 2 (PBD
Module A 1-10 SVDDHFAKSL o _
Mimic (a-helix) Pocket)
YAP Interface 3
Module B 11-16 GDTWLQ
“Loop Mimic (Shallow Groove)
) ] N/A (Entropic
Module C 17-21 IGGSG Flexible Linker
Control)
Module D 22-31 NPKTANVPQT Solubility Tail Solvent Exposed

Module A: The VGLL4 "Anchor" (Residues 1-10)

This segment mimics the Tondu (TDU) domain of the tumor suppressor VGLL4. The critical
pharmacophore here is the VxxHF motif (Val-x-x-His-Phe), which in Super-TDU is presented as
HFAK.

e Mechanism: The His26 and Phe27 (numbering relative to VGLL4 TDU) residues insert into
the deep hydrophobic pocket of the TEAD YAP-binding domain (YBD). This pocket is
traditionally occupied by the LxxLF motif of YAP.

» Causality: By mimicking this interaction, Module A anchors the peptide to TEAD, effectively
blocking the primary hydrophobic interaction site required for YAP recruitment.

Module B: The YAP "Warhead" (Residues 11-16)

This segment is derived directly from the YAP

-loop (residues 94-99 of human YAP).
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e Mechanism: The sequence GDTWLQ forms a twisted loop structure that binds to the
shallow, hydrophilic groove on the TEAD surface (Interface 3).

 Significance: Native VGLL4 lacks this interface binding capability. By grafting this YAP-
specific motif onto the TDU scaffold, Super-TDU gains a "super" affinity, effectively mimicking
the full bipartite binding mode of YAP while retaining the tumor-suppressive properties of
VGLLA.

Module C: The Kinetic Linker (Residues 17-21)

The IGGSG sequence acts as a flexible tether.
« Design Logic: The length is calculated to bridge the physical distance (~15 A) between

Interface 2 and Interface 3 on the TEAD surface without inducing steric strain. The Gly-Ser
content ensures rotational freedom, allowing Modules A and B to dock independently.

Mechanism of Action: Bivalent Competition

The therapeutic potency of Super-TDU 1-31 stems from its ability to outcompete YAP via a
"Clamp and Displace" mechanism.

Signaling Pathway Diagram

The following diagram illustrates the competitive inhibition mechanism within the Hippo

pathway context.
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Caption: Super-TDU 1-31 acts as a bivalent inhibitor, occupying both TEAD interfaces to
displace YAP.

Binding Dynamics
» Nucleation: The helical Module A (SVDDHFAKSL) rapidly associates with the TEAD
hydrophobic pocket (Interface 2).

e Locking: The flexible linker allows Module B (GDTWLQ) to search for and snap into the
shallow Interface 3 groove.

e Occlusion: Once bound, the peptide sterically occludes the YAP binding surface. Since
Super-TDU lacks the transactivation domain (TAD) found in YAP, the TEAD complex remains
transcriptionally inert.

Experimental Protocols
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Chemical Synthesis (SPPS)

Super-TDU 1-31 is synthesized using standard Fmoc Solid-Phase Peptide Synthesis (SPPS).

Reagents:

Resin: Rink Amide MBHA resin (Loading: 0.5 mmol/g).

Coupling: HBTU/HOBt or HATU (for difficult couplings at the linker).

Deprotection: 20% Piperidine in DMF.

Cleavage: TFA/TIS/H20 (95:2.5:2.5).

Step-by-Step Workflow:

Resin Swelling: Swell resin in DMF for 30 min.
e Fmoc Deprotection: Treat with 20% Piperidine (2 x 10 min). Wash with DMF (5x).

e Coupling: Dissolve Fmoc-AA (5 eq), HBTU (5 eq), and DIPEA (10 eq) in DMF. Add to resin.
[3] Shake for 45 min.

e Monitoring: Perform Kaiser test. If blue (incomplete), repeat coupling.

o Elongation: Repeat steps 2-4 for the full 31-mer sequence.

o Cleavage: Wash resin with DCM. Dry under N2. Add Cleavage Cocktail for 2 hours.
» Precipitation: Filter filtrate into cold diethyl ether. Centrifuge to pellet peptide.

 Purification: HPLC (C18 column), Gradient 5-65% Acetonitrile/Water (+0.1% TFA).

Validation: Co-Immunoprecipitation (Co-IP)

To verify the disruption of the YAP-TEAD complex in a cellular context.

Protocol:
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o Transfection: Transfect HEK293T cells with Flag-YAP and Myc-TEAD4 plasmids.

o Treatment: 24h post-transfection, treat cells with Super-TDU 1-31 (0, 10, 50, 100 nM) for 4
hours.

e Lysis: Lyse cells in IP buffer (50 mM Tris pH 7.4, 150 mM NacCl, 1% Triton X-100, Protease
Inhibitors).

« Pull-Down: Incubate lysate with anti-Flag M2 affinity gel at 4°C overnight.
o Wash: Wash beads 3x with IP buffer.
o Elution & Blot: Elute with SDS sample buffer. Analyze via Western Blot.

o Anti-Myc (TEAD): Band intensity should decrease with increasing Super-TDU
concentration.

o Anti-Flag (YAP): Loading control (should remain constant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Super-TDU (1-31)|CAS |DC Chemicals [dcchemicals.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

